
Osmanthuside H discovery and isolation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osmanthuside H

CAS No.: 149155-70-4

Cat. No.: S579123

Get Quote

Chemical Profile of Osmanthuside H

The table below summarizes the fundamental chemical and structural data for Osmanthuside H.

Property Description

IUPAC Name (2R,3S,4S,5R,6R)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-

yl]oxymethyl]-6-[2-(4-hydroxyphenyl)ethoxy]oxane-3,4,5-triol [1]

CAS Registry
Number

149155-70-4 [2]

Molecular
Formula

C19H28O11 [2] [3] [1]

Molecular
Weight

432.4 g/mol [2] [1]

Structure
Class

Phenylethanoid Glycoside [2] [1]

SMILES C1[C@@]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H]

(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(CO)O [3]
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Natural Sources and Identification

Osmanthuside H is a natural product identified in several plant species, primarily through advanced

chromatographic and mass spectrometric techniques.

Plant Source Family Identified In Analytical Method

Ligustrum lucidum
(Processed fruit)

Oleaceae Processed Ligustri Lucidi
Fructus (LLF) [4]

UHPLC-ESI-Q-TOF-
MS [4]

Osmanthus fragrans
(Roots)

Oleaceae Roots [5] HPLC-MS/MS [5]

Ligustrum japonicus Oleaceae Not Specified [1] -

Sargentodoxa cuneata Lardizabalaceae Not Specified [1] -

Analytical Characterization Data

The key analytical parameters for identifying Osmanthuside H via mass spectrometry, as established in a

study on processed Ligustri Lucidi Fructus, are as follows [4]:

Parameter Value / Observation

Retention Time 7.72 minutes [4]

Ionization Mode ESI-Negative [4]

Theoretical [M-H]⁻ m/z 431.1559 [4]

Experimental [M-H]⁻ m/z 431.1558 [4]

Mass Error -0.1 ppm [4]

Key MS² Fragments (m/z) 299.1114, 149.0457, 119.0486, 101.0255 [4]
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The mass spectral fragmentation pattern provides evidence for its structure; the fragment ion at m/z

299.1114 likely corresponds to the deprotonated molecule of salidroside, indicating the loss of the apiosyl

moiety [4].

A Generalized Isolation Workflow

While a detailed protocol for Osmanthuside H is not available, the following workflow synthesizes

common techniques used to isolate similar phenylethanoid glycosides from plant material [6]. You can adapt

this general framework for your specific research needs.
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Plant Material
(Leaves, Roots, etc.)

1. Extraction
Reflux with aqueous ethanol

(e.g., 70% EtOH)

2. Crude Extract Processing
Dissolve in 95% EtOH, add water

to precipitate chlorophyll

3. Fractionation
Silica Gel Column Chromatography
Gradient elution: CH₂Cl₂/MeOH/H₂O

4. Intermediate Purification
Sequential use of:

- Polyamide Column
- MCI-gel CHP-20P Column

5. Final Purification
Preparative HPLC

C-18 column, MeOH/H₂O gradient

Pure Osmanthuside H

Click to download full resolution via product page

Generalized isolation workflow for phenylethanoid glycosides
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Reported Biological Activities

Research into the bioactivities of Osmanthuside H is still preliminary. It is primarily noted for its

significant antioxidant properties, which are attributed to its phenolic structure [2]. This makes it a

compound of interest for further investigation into conditions related to oxidative stress. It has also been

flagged for potential anti-inflammatory effects [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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